5-benzyloxy-2-amino-1H-indole-3-carbonitrile

• Molecular Formula: C16H13N3O
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 2-amino-5-phenylmethoxy-1H-indole-3-carbonitrile
• InChI: InChI=1S/C16H13N3O/c17-9-14-13-8-12(6-7-15(13)19-16(14)18)20-10-11-4-2-1-3-5-11/h1-8,19H,10,18H2
• InChI Key: PAOATYUTLBQHTL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=C2)NC(=C3C#N)N

Description

5-benzyloxy-2-amino-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C16H13N3O and its molecular weight is 263.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Using the general method of selective N-alkylation described for 5-benzyloxy-2-amino-1-methyl-1H-indole-3-carbonitrile in Example 25, using iodoacetamide (222 mg; 1.2 mmol), 5-benzyloxy-1-carbamoylmethyl-2-amino-1H-indole-3-carbonitrile (163 mg) was obtained as a white solid from 5-benzyloxy-2-amino-1H-indole-3-carbonitrile (263 mg; 1.0 mmol) after trituration with Et2O/CH2Cl2.